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Introduction

Caii-IN-2 is a potent inhibitor of human Carbonic Anhydrase 1l (hCAIll), a ubiquitous zinc-
containing metalloenzyme. Carbonic anhydrases play a crucial role in a variety of physiological
processes by catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton
(CO2 + H20 = HCOs3~ + H*).[1][2][3] This reaction is fundamental to pH homeostasis, CO2
transport, respiration, and ion exchange.[1][2] Given its widespread involvement in
physiological and pathological processes, including glaucoma, epilepsy, and some cancers,
hCAIll is a significant therapeutic target.[1][4][5][6] These application notes provide a detailed
protocol for an in vitro enzyme inhibition assay to characterize the inhibitory activity of Caii-IN-2
against hCAII.

Data Presentation

The inhibitory potency of Caii-IN-2 and a standard inhibitor, Acetazolamide, against different
isoforms of human carbonic anhydrase is summarized below. This data is essential for
assessing the compound's efficacy and selectivity.
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Inhibition Constant (Ki)

Compound Target Isoform

(nM)
hCAII-IN-2 hCA 261.4
hCA I 3.8
hCA IX 19.6
hCA Xl 45.2
Acetazolamide hCA | 278.8
hCA Il 2934

Note: Data for hCAII-IN-2 is presented as Ki values. Acetazolamide data is also presented for

comparison.

Signaling Pathway and Physiological Role of
Carbonic Anhydrase Il

Carbonic Anhydrase Il facilitates the rapid interconversion of carbon dioxide and water into
bicarbonate and protons. This seemingly simple reaction is integral to complex physiological
systems. In red blood cells, CAll enables the efficient transport of CO2z from tissues to the
lungs. In the kidneys, it is crucial for the reabsorption of bicarbonate, thereby maintaining acid-
base balance. The enzyme's activity also influences ion transport and pH regulation in various
tissues.[1][2][7]
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1. Prepare Reagents
- hCAIl Solution
- Inhibitor Dilutions (Caii-IN-2)
- Substrate Solution (p-NPA)

l

2. Plate Setup
- Add Buffer
- Add hCAII Solution
- Add Inhibitor/DMSO

'

3. Pre-incubation
(15 min at 25°C)

l

4. Initiate Reaction
(Add p-NPA Substrate)

'

5. Data Acquisition
(Measure Absorbance at 405 nm kinetically)

‘

6. Data Analysis
(Calculate % Inhibition and 1Cso)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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